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Compound of Interest

Compound Name: 1-Tert-butyl-3-iodobenzene

Cat. No.: B1330940

This document provides a comprehensive technical overview of the safety data for 1-Tert-
butyl-3-iodobenzene (CAS: 58164-02-6), compiled from publicly available Safety Data Sheets
(SDS) and chemical databases. It is intended to inform safe handling, storage, and emergency
procedures for laboratory and research applications.

Chemical Identification and Properties

1-Tert-butyl-3-iodobenzene is an organoiodine compound used as an intermediate in organic
synthesis.[1] Its key identifiers and physicochemical properties are summarized below.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-tert-butyl-3-iodobenzene[2][3]

Synonyms 1—Iod?—3—tert—butylbenzene, 3-(tert-
Butyl)iodobenzene[4][5]

CAS Number 58164-02-6[2][3][4][5]

Molecular Formula CioH1sl[2][4][5][6]

Molecular Weight 260.11 g/mol [2][4]

InChiKey DZOSRDFXDIXEEL-UHFFFAOY SA-N[3]
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Table 2: Physicochemical Data

Property Value Source

Transparent liquid or powder[1]

Appearance 6] ChemBK, ECHEMI
Density 1.459 - 1.5 g/cm3[4][6] ChemBK, Chemsrc
Boiling Point 244.6°C at 760 mmHg[4][6] ChemBK, Chemsrc
Flash Point 107.0°C[4][6] ChemBK, Chemsrc
Vapor Pressure 0.0469 mmHg at 25°C[4][6] ChemBK
LogP (Octanol/Water) 4.94[4] Chemsrc

Hazard Identification and GHS Classification

The compound is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazards are related to irritation and acute toxicity if swallowed.

Table 3: GHS Hazard Classification

Hazard Class Category GHS Code Description
. Harmful if
Acute Toxicity, Oral Category 4 H302
swallowed[2]
Skin Causes skin
] o Category 2 H315 o
Corrosion/Irritation irritation[2][5]
Serious Eye Causes serious eye
o Category 2A H319 o
Damage/Irritation irritation[2][5]
Specific Target Organ ]
o _ May cause respiratory
Toxicity (Single Category 3 H335 T
irritation[2][5]
Exposure)

Signal Word:Warning[2][3][5]
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Hazard Statements (H-Statements):

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2][5]

H319: Causes serious eye irritation.[2][5]

H335: May cause respiratory irritation.[2][5]

Precautionary Statements (P-Statements): A comprehensive list of precautionary statements is
provided in the table below.

Table 4: Precautionary Statements
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Type Code Statement

Avoid breathing

Prevention P261 dust/fume/gas/mist/vapors/spr
ay.[5]
Wash skin thoroughly after
P264 _
handling.[5]
Do not eat, drink or smoke
P270 _ _
when using this product.[7]
Use only outdoors or in a well-
P271 _
ventilated area.[5]
Wear protective
P280 gloves/protective clothing/eye

protection/face protection.[5]

IF SWALLOWED: Call a
Response P301+P312 POISON CENTER/doctor if

you feel unwell.[3]

IF ON SKIN: Wash with plenty

of water.[5]

P302+P352

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[5]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

If skin irritation occurs: Get
P332+P313 . . .
medical advice/attention.[5]

If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.[5]
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Take off contaminated clothing

P362+P364 )
and wash it before reuse.[5]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[5]
P405 Store locked up.[5]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[3]

Safe Handling and Emergency Procedures

Proper handling and emergency preparedness are critical when working with this substance.

Handling and Storage

» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[7] Ensure eyewash stations and safety showers are readily accessible.[8]

» Personal Protective Equipment (PPE): The selection of appropriate PPE is mandatory. A
logical workflow for PPE selection based on the identified hazards is illustrated below.
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"
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Click to download full resolution via product page
Figure 1. Workflow for Personal Protective Equipment (PPE) Selection.

o Storage Conditions: Store in a cool, dark, and dry place.[3][6] The container should be tightly
sealed and kept in a well-ventilated area.[5] The substance is noted to be light-sensitive.[6]

First-Aid Measures

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids.[6][8] Remove contact lenses if present and easy to do.[5] Seek immediate
medical attention.[6]

» Skin Contact: Take off contaminated clothing.[5] Wash the affected area immediately with
soap and plenty of water.[9] If irritation occurs and persists, seek medical attention.[5]

 Inhalation: Move the person to fresh air and keep them comfortable for breathing.[5] If
symptoms occur or if the person feels unwell, call a poison center or doctor.[5]

e Ingestion: Do NOT induce vomiting.[8] Rinse mouth with water.[9] Never give anything by
mouth to an unconscious person.[9] Seek immediate medical attention.[8]
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Spill and Fire Procedures

o Spill Response: In case of a spill, evacuate the area and ensure adequate ventilation.[7]
Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[7] Collect the absorbed material into a suitable, labeled container for disposal.
[7] Prevent the spill from entering drains or waterways.[7]

Spill Detected

Evacuate Immediate Area
& Alert Others

v

Don Appropriate PPE
(Goggles, Gloves, Respirator)

v

Ensure Adequate Ventilation
(Fume Hood)

Contain Spill with
Inert Absorbent Material

(Carefully Collect Absorbed Waste)

into a Labeled Container

v

(Decontaminate Spill Area

v

Dispose of Waste via
Approved Procedures

Click to download full resolution via product page
Figure 2. Logical Flow for Chemical Spill Emergency Response.

» Fire-Fighting Measures:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1066_msds.pdf
https://www.benchchem.com/product/b1330940?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO3z), dry chemical
powder, or alcohol-resistant foam.[8]

o Hazardous Combustion Products: Thermal decomposition can produce irritating gases
and vapors, including carbon monoxide (CO), carbon dioxide (COz2), and hydrogen iodide.

[8]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus
(SCBA) and full protective gear.[8]

Toxicological Information

The toxicological properties of 1-Tert-butyl-3-iodobenzene have not been thoroughly
investigated.[9][10] The available information is primarily derived from GHS classifications
based on analogous compounds.

» Acute Toxicity: Classified as harmful if swallowed (Acute Toxicity, Oral, Category 4).[2]
 Skin Irritation: Causes skin irritation.[2][5]

o Eye Irritation: Causes serious eye irritation.[2][5]

o Respiratory Irritation: May cause respiratory tract irritation.[2][5]

o Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is
identified as a carcinogen or potential carcinogen by IARC, ACGIH, NTP, or OSHA.[9][10]

Appendix: Representative Experimental Protocols

Specific safety testing data for 1-Tert-butyl-3-iodobenzene is not publicly detailed. The
methodologies described below are generalized protocols based on OECD guidelines for the
types of hazards identified (irritation and acute toxicity). These are provided for informational
purposes to illustrate how such data is typically generated.

Protocol: In Vitro Skin Irritation (Based on OECD TG
439)
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o Objective: To assess the potential of a substance to induce skin irritation using a
reconstructed human epidermis (RhE) model.

e Methodology:

o A commercially available RhE tissue model is treated topically with the test substance (1-
Tert-butyl-3-iodobenzene).

o A negative control (e.g., phosphate-buffered saline) and a positive control (e.g., 5%
sodium dodecyl sulfate) are run in parallel.

o The substance is applied for a defined period (e.g., 60 minutes) at 37°C.

o After exposure, the tissue is thoroughly rinsed and transferred to fresh culture medium for
a post-incubation period (e.g., 42 hours).

o Cell viability is then quantified by measuring the enzymatic conversion of MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a colored formazan salt by the
mitochondria of viable cells.

 Interpretation: The substance is classified as a skin irritant (Category 2) if the mean tissue
viability of three replicates is reduced to < 50%.

Protocol: Acute Oral Toxicity - Fixed Dose Procedure
(Based on OECD TG 420)

o Objective: To determine the acute oral toxicity of a substance and identify the dose range
causing mortality or evident toxicity.

o Methodology:
o The test is conducted sequentially in a small group of animals (typically female rats).

o Asingle animal is dosed at a starting level (e.g., 300 mg/kg) based on available
information.
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o If the animal survives, four additional animals are dosed at the same level. If no mortality
or evident toxicity is observed, the test is repeated at the next highest fixed dose level
(e.g., 2000 mg/kg).

o If the first animal dies, the test is repeated at the next lower fixed dose level (e.g., 50
mg/kg).

o Animals are observed for signs of toxicity and mortality for up to 14 days. Body weight is
recorded weekly.

 Interpretation: The substance is assigned a GHS classification (e.g., Category 4 for an LD50
between 300 and 2000 mg/kg) based on the observed outcomes at one of the fixed dose
levels (5, 50, 300, or 2000 mg/kg).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Safety Guide to 1-Tert-butyl-3-
iodobenzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330940#safety-data-sheet-for-1-tert-butyl-3-
iodobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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